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Compound of Interest

Compound Name: 1,2,10-Decanetriol

Cat. No.: B043568 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 1,2,10-Decanetriol. Adherence to these procedures

is vital for ensuring personal safety and maintaining the integrity of experimental protocols.

Physicochemical Data
A summary of the key quantitative data for 1,2,10-Decanetriol is provided in the table below for

easy reference.

Property Value

Molecular Formula C₁₀H₂₂O₃[1][2]

Molecular Weight 190.28 g/mol [1][3][4]

Appearance White to almost white crystalline powder[1]

Purity >97.0% (GC)[1]

Melting Point 66 °C[5]

Storage Temperature -20°C in a freezer[5]

Personal Protective Equipment (PPE) Protocol
A comprehensive approach to personal safety is mandatory when handling 1,2,10-Decanetriol.
The following table outlines the required PPE, its purpose, and the relevant standards to
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adhere to.

PPE Category
Recommended
Equipment

Standard/Specificat
ion

Purpose

Eye and Face

Protection

Tightly fitting safety

goggles with side-

shields

EN 166 (EU) or

NIOSH (US)

approved[6]

To protect against

dust particles and

potential splashes.

Skin Protection

Chemical-

impermeable gloves

(e.g., nitrile rubber)

Inspect prior to use
To prevent direct skin

contact.[6]

Fire/flame resistant

and impervious lab

coat or protective

clothing

N/A

To protect street

clothes and skin from

contamination.[6]

Respiratory Protection

Use in a well-

ventilated area. A full-

face respirator should

be used if exposure

limits are exceeded or

if irritation occurs.

NIOSH (US)

approved[6]

To prevent inhalation

of dust particles.

Operational Plan: Step-by-Step Handling Procedure
Following a strict operational workflow is crucial for minimizing risk and ensuring procedural

consistency.

Pre-Handling Preparations
Ventilation Check: Ensure the work area, preferably a chemical fume hood, has adequate

ventilation.

PPE Inspection: Before use, inspect all PPE for signs of damage or wear.

Material Check: Confirm that the correct chemical and required quantities are present.
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Spill Kit Ready: Ensure a spill kit is readily accessible.

Handling
Grounding: All equipment used when handling the product must be grounded to prevent

electrostatic discharge.

Dispensing: Carefully weigh and dispense the powder in a designated area, minimizing dust

formation.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid

splashing.

Avoid Contact: Avoid contact with skin, eyes, and clothing.[6]

Post-Handling: After handling, wash hands thoroughly.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

The recommended storage temperature is -20°C.[5]

Disposal Plan
Proper disposal of 1,2,10-Decanetriol and associated contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance. All disposal practices

must be in accordance with local, state, and federal regulations.

Unused or Waste 1,2,10-Decanetriol
The material may be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[7]

Collect and arrange for disposal in suitable, closed containers.[6]

Contaminated PPE and Materials
Gloves and other disposables: Place in a sealed, labeled container for chemical waste.[7]
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Contaminated clothing: Should be laundered separately from other clothing before reuse.[7]

[8]

Empty Containers
Containers can be triple-rinsed (or the equivalent) and offered for recycling or reconditioning.

[7]

Alternatively, puncture the packaging to make it unusable for other purposes before disposal.

[7]

Experimental Workflow
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Caption: Workflow for handling 1,2,10-Decanetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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